Cas no 1261976-92-4 (5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid)

5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a methoxy group at the 5-position and a 4-methylsulfonylphenyl moiety at the 3-position. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The methylsulfonyl group enhances solubility and bioavailability, while the methoxy substitution can influence electronic and steric interactions. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in designing enzyme inhibitors or receptor ligands. The compound’s high purity and stability under standard conditions further support its utility in synthetic and medicinal chemistry applications.

5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid structure

1261976-92-4 structure

Product Name:5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid

CAS No:1261976-92-4

MF:C₁₅H₁₄O₅S

MW:306.333663463593

MDL:MFCD18322294

CID:2767134

PubChem ID:53228125

Update Time:2025-05-27

5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18322294
- DTXSID40691658
- 5-METHOXY-3-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
- 1261976-92-4
- 4'-(Methanesulfonyl)-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
- 5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid, 95%
- 5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid
- MDL： MFCD18322294
- Inchi： 1S/C15H14O5S/c1-20-13-8-11(7-12(9-13)15(16)17)10-3-5-14(6-4-10)21(2,18)19/h3-9H,1-2H3,(H,16,17)
- InChI Key： GQAWRTYTVVWGNS-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)OC)(=O)=O

Computed Properties

Exact Mass: 306.05619472Da
Monoisotopic Mass: 306.05619472Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 459
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 89.1Å²

5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329570-5 g	5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid, 95%; .	1261976-92-4	95%	5 g	€1,159.00	2023-07-19
abcr	AB329570-5g	5-Methoxy-3-(4-methylsulfonylphenyl)benzoic acid, 95%; .	1261976-92-4	95%	5g	€1159.00	2025-02-17